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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806 Get Quote

Application Notes and Protocols for PS-1145
For Researchers, Scientists, and Drug Development Professionals

Introduction
PS-1145 is a potent and selective small molecule inhibitor of the IκB kinase (IKK) complex, with

a reported IC50 of 88 nM.[1][2] By targeting IKK, PS-1145 effectively blocks the

phosphorylation and subsequent degradation of IκBα, the natural inhibitor of Nuclear Factor-

kappa B (NF-κB).[3][4] This action prevents the nuclear translocation of NF-κB, a transcription

factor that plays a pivotal role in regulating genes involved in inflammation, immune responses,

cell survival, and proliferation.[4][5] Dysregulation of the NF-κB signaling pathway is implicated

in various chronic inflammatory diseases and cancers, making it a significant therapeutic target.

[3][6] These notes provide a comprehensive guide for the preparation and intraperitoneal

administration of PS-1145 for in vivo research applications.

Data Presentation: Properties of PS-1145

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1679806?utm_src=pdf-interest
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.medchemexpress.com/PS-1145.html
https://www.apexbt.com/ps-1145.html
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6700134/
https://www.medkoo.com/products/8197
https://www.medkoo.com/products/8197
https://pmc.ncbi.nlm.nih.gov/articles/PMC1236696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6700134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2965074/
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms IKK Inhibitor X [7]

Molecular Formula C₁₇H₁₁ClN₄O [7]

Molecular Weight 322.75 g/mol [8]

CAS Number 431898-65-6 [7]

Appearance
Crystalline solid / Yellow solid

powder
[4][7]

Purity ≥98% [7]

In Vitro IC₅₀
88 nM for IKK, 100 nM for IKK

complex
[1][7]

Solubility
DMSO: 10-64 mg/mL, Ethanol:

2 mg/mL, Water: Insoluble
[7][8]

Storage (Powder) -20°C for up to 3 years [8][9]

Storage (in DMSO)
-80°C for 1 year, -20°C for 1

month
[8]

Signaling Pathway
The diagram below illustrates the canonical NF-κB signaling pathway and the mechanism of

action for PS-1145. Proinflammatory stimuli activate the IKK complex, which then

phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and proteasomal

degradation, releasing the p50/p65 NF-κB dimer to translocate to the nucleus and activate

gene transcription. PS-1145 directly inhibits the kinase activity of the IKK complex, preventing

IκBα phosphorylation and keeping NF-κB sequestered in the cytoplasm.[10][11]
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Caption: Mechanism of PS-1145 in the NF-κB signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of PS-1145 Formulation for
Intraperitoneal (IP) Injection
This protocol details the preparation of a PS-1145 suspension suitable for intraperitoneal

injection in animal models, based on established formulations.[1]

Materials:

PS-1145 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Calculate Required Amounts: Determine the total volume of injection solution needed based

on the number of animals, their weights, and the desired dose (e.g., 50 mg/kg).[1] The final

concentration of the drug in the vehicle will depend on the injection volume (e.g., 10 ml/kg).

[12]

Prepare DMSO Stock Solution: Weigh the required amount of PS-1145 powder and dissolve

it in the appropriate volume of DMSO to create a concentrated stock solution (e.g., 20.8

mg/mL).[1] Ensure complete dissolution by vortexing. Note: Use fresh, anhydrous DMSO as

moisture can reduce solubility.[8]

Prepare the Vehicle: In a sterile tube, prepare the vehicle by mixing the components in the

following ratio:
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40% PEG300

5% Tween-80

45% Saline

Formulate the Final Solution: For every 1 mL of final injection solution, combine the

components in the following order, ensuring the solution is mixed thoroughly after each

addition:

Add 100 µL of the PS-1145 DMSO stock solution (e.g., 20.8 mg/mL) to 400 µL of PEG300.

Mix until uniform.[1]

Add 50 µL of Tween-80 to the mixture. Mix until uniform.[1]

Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.[1]

Final Concentration: This example formulation results in a final PS-1145 concentration of

2.08 mg/mL. The solution should be used immediately for optimal results.[8]
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Caption: Workflow for preparing PS-1145 injectable solution.

Protocol 2: Intraperitoneal (IP) Injection in Mice
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This protocol provides a generalized procedure for IP injection in mice and should be

performed in accordance with approved institutional animal care and use committee (IACUC)

guidelines.

Materials:

Prepared PS-1145 injection solution

Appropriately sized sterile syringes (e.g., 1 mL)

Sterile needles, 25-27 gauge[12]

Animal scale

70% Ethanol

Procedure:

Animal Preparation: Weigh the mouse accurately to calculate the precise volume of the PS-
1145 solution to be administered.

Restraint: Restrain the mouse securely. A common method is to scruff the mouse by

grasping the loose skin over the neck and shoulders, and securing the tail. The animal

should be tilted slightly head-down to allow abdominal organs to shift away from the injection

site.

Identify Injection Site: The preferred injection site is the lower right quadrant of the abdomen.

[12] This location helps to avoid puncturing the cecum, urinary bladder, or other vital organs.

Injection:

Insert the sterile needle, bevel up, at a 30-40 degree angle into the identified injection site.

[12]

Advance the needle just enough to penetrate the abdominal wall. The depth will vary with

the size of the animal.
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Gently pull back on the syringe plunger to check for negative pressure. If blood (indicating

entry into a vessel) or yellowish fluid (indicating entry into the bladder) appears, withdraw

the needle and reinject at a new site with a fresh needle.

If there is negative pressure, depress the plunger smoothly to administer the solution. The

maximum recommended injection volume is typically 10 ml/kg.[12]

Post-Injection:

Withdraw the needle swiftly and return the mouse to its cage.

Monitor the animal for any signs of distress, discomfort, or adverse reactions according to

your approved protocol.

Dispose of all sharps and waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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